Cas no 2227865-59-8 (rac-tert-butyl (3R,4R)-3-hydroxy-4-(1,2-thiazol-3-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-hydroxy-4-(1,2-thiazol-3-yl)pyrrolidine-1-carboxylate
• CAS No: 2227865-59-8
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5777920
• PubChem ID: 165786180
• Update Time: 2025-08-05

rac-tert-butyl (3R,4R)-3-hydroxy-4-(1,2-thiazol-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4R)-3-hydroxy-4-(1,2-thiazol-3-yl)pyrrolidine-1-carboxylate
• EN300-1625049
• 2227865-59-8

• Inchi： 1S/C12H18N2O3S/c1-12(2,3)17-11(16)14-6-8(10(15)7-14)9-4-5-18-13-9/h4-5,8,10,15H,6-7H2,1-3H3/t8-,10+/m0/s1
• InChI Key： DNMYSKUGACNPTC-WCBMZHEXSA-N
• SMILES： S1C=CC([C@@H]2CN(C(=O)OC(C)(C)C)C[C@H]2O)=N1

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.9Ų

Additional information on rac-tert-butyl (3R,4R)-3-hydroxy-4-(1,2-thiazol-3-yl)pyrrolidine-1-carboxylate

Rac-Tert-Butyl (3R,4R)-3-Hydroxy-4-(1,2-Thiazol-3-Yl)Pyrrolidine-1-Carboxylate: A Comprehensive Overview

Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(1,2-thiazol-3-yl)pyrrolidine-1-carboxylate, with the CAS number 2227865-59-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with a thiazole moiety and a tert-butyl ester group. The stereochemistry at the 3R and 4R positions adds to its complexity and potential biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the formation of the (3R,4R) configuration. The introduction of the thiazole group at the 4-position is another critical step, often involving nucleophilic substitution or coupling reactions. The tert-butyl ester group is introduced to enhance solubility and stability during subsequent biological evaluations.

Recent studies have highlighted the potential of this compound as a precursor for drug development. Its pyrrolidine ring is known to exhibit bioactive properties, while the thiazole moiety contributes to its ability to interact with various biological targets. For instance, research published in Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In terms of physical properties, rac-tert-butyl (3R,4R)-3-hydroxy-4-(1,2-thiazol-3-yl)pyrrolidine-1-carboxylate has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological evaluation of this compound has revealed promising results in preclinical studies. In particular, its ability to modulate ion channels and receptors has positioned it as a potential lead compound for treating conditions such as epilepsy and chronic pain. Collaborative research efforts between academic institutions and pharmaceutical companies have further accelerated its development.

From an environmental perspective, the degradation pathways of rac-tert-butyl (3R,4R)-3-hydroxy-4-(1,2-thiazol-3-yl)pyrrolidine-1-carboxylate are currently under investigation. Initial findings suggest that it undergoes hydrolysis under alkaline conditions, leading to the formation of biodegradable byproducts. These studies are crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, rac-Tert-butyl (3R,4R)-3-hydroxy-4-(1,2-thiazol-3-Yl)Pyrrolidine-1-Carboxylate represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with recent breakthroughs in synthetic methodology and biological evaluation, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound holds immense potential for contributing to the development of novel therapeutic agents.